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Introduction
The sea lamprey (Petromyzon marinus), an invasive species in the Laurentian Great Lakes,

utilizes a sophisticated chemical communication system for reproduction. A key component of

the male sea lamprey's sex pheromone is 3-keto petromyzonol sulfate (3kPZS), a potent bile

acid derivative that attracts ovulating females to nesting sites.[1][2] The electro-olfactogram

(EOG) is a widely used electrophysiological technique to measure the response of the olfactory

epithelium to odorants. This document provides detailed protocols for conducting EOG

recordings in sea lamprey to assess the olfactory sensitivity to 3kPZS and its analogs. These

protocols are intended for researchers in the fields of chemical ecology, neurophysiology, and

those involved in the development of sea lamprey control methods.[3][4]
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Compound
Reported Detection
Threshold (Molar)

Subject Animal Reference

3-Keto petromyzonol

sulfate (3kPZS)
10⁻¹³

Ovulating female sea

lamprey
[5]

3-Keto petromyzonol

sulfate (3kPZS)
10⁻¹² Adult sea lamprey

3-Keto petromyzonol

sulfate (3kPZS)
10⁻¹⁰

Adult female sea

lamprey

Petromyzonol sulfate

(PZS)
- Adult sea lamprey

3,12-diketo-4,6-

petromyzonene-24-

sulfate (DKPES)

10⁻¹⁰
Adult female sea

lamprey

Petromylidenes A-C 10⁻⁹ - 10⁻¹¹ Adult sea lamprey

Table 2: Normalized EOG Response Amplitudes to
3kPZS and Analogs
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Compound (at 10⁻⁶
M)

Mean Normalized
EOG Amplitude (±
SEM)

Sample Size (n) Reference

3-keto-petromyzonol-

24-sulfate sodium salt

(3kPZS)

~1.0 6

Petromyzonol-24-

sulfate sodium salt

(PZS)

~0.8 6

3-keto-petromyzonol

(3kPZ)
~0.2 5

Petromyzonol (PZ) ~0.1 5

Petromyzonol-3,24-

disulfate disodium salt

(PZ-3,24 S)

~0.9 6

Petromyzonol-7,24-

disulfate disodium salt

(PZ-7,24 S)

~0.7 6

Petromyzonol-12,24-

disulfate disodium salt

(PZ-12,24 S)

~0.6 6

Petromyzonol-

3,7,12,24-tetrasulfate

tetrasodium salt (PZ-

3,7,12,24 S)

~0.2 12

Note: EOG responses

were normalized to

the response

amplitude of 10⁻⁵ M

L-arginine.
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Experimental Protocols
I. Animal Preparation for EOG Recording

Anesthesia: Anesthetize an adult sea lamprey with MS-222 (tricaine methanesulfonate) at a

concentration of 100 mg/L.

Immobilization: Once anesthetized, immobilize the lamprey with an intramuscular injection of

gallamine triethiodide (3 mg/kg of body weight).

Positioning: Place the immobilized lamprey in a V-shaped stand.

Gill Irrigation: Provide a constant supply of aerated water through the mouth to ensure

respiration.

Olfactory Epithelium Exposure: Carefully expose the olfactory epithelium for electrode

placement.

II. EOG Recording Procedure
Electrode Placement:

Place a recording electrode on the surface of the olfactory epithelium.

Place a reference electrode on a different part of the head.

Odorant Delivery:

Prepare stock solutions of 3-Keto petromyzonol and other test compounds.

Deliver a constant flow of charcoal-filtered water over the olfactory epithelium.

Introduce the test odorants into this water flow for a defined duration.

Data Acquisition:

Record the electrical potential difference between the recording and reference electrodes

using a differential amplifier.
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The downward deflection of the EOG trace represents a negative potential, which is the

typical response to an odorant.

A good EOG signal is characterized by a rapid, sharp response upon odorant

administration, followed by a recovery to the baseline.

Positive Control and Normalization:

Throughout the experiment, periodically apply a standard concentration of L-arginine (e.g.,

10⁻⁵ M) to serve as a positive control and to ensure the integrity of the olfactory

preparation.

Normalize the EOG responses to the test compounds as a percentage of the response to

the L-arginine standard.
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Caption: Experimental workflow for electro-olfactogram (EOG) recordings.
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Caption: Olfactory signaling pathway for 3-Keto petromyzonol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Petromyzonol sulfate and its derivatives: the chemoattractants of the sea lamprey -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. Structural analogs modulate olfactory and behavioral responses to a bile acid sex
pheromone in sea lamprey (Petromyzon marinus) - PMC [pmc.ncbi.nlm.nih.gov]

3. The Identification of Sea Lamprey Pheromones Using Bioassay-Guided Fractionation -
PMC [pmc.ncbi.nlm.nih.gov]

4. Scientists target sex pheromones to control bloodsucking sea lamprey in Great Lakes |
MPR News [mprnews.org]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for Electro-olfactogram
(EOG) using 3-Keto petromyzonol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10767322#protocols-for-electro-olfactogram-eog-
using-3-keto-petromyzonol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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